molecular formula C11H11NO3 B8362498 Methyl 1-methoxy-2-indolecarboxylate

Methyl 1-methoxy-2-indolecarboxylate

Cat. No.: B8362498
M. Wt: 205.21 g/mol
InChI Key: OWWLBMGEVQAOHM-UHFFFAOYSA-N
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Description

Methyl 1-methoxy-2-indolecarboxylate is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO3

Molecular Weight

205.21 g/mol

IUPAC Name

methyl 1-methoxyindole-2-carboxylate

InChI

InChI=1S/C11H11NO3/c1-14-11(13)10-7-8-5-3-4-6-9(8)12(10)15-2/h3-7H,1-2H3

InChI Key

OWWLBMGEVQAOHM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=CC=CC=C2N1OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a nitrogen flow 0.56 g (2.93 mmol) of methyl 1-hydroxy-2-indolecarboxylate was added to a suspension of 0.12 g (2.93 mmol) of 60% sodium hydride in 20 ml of tetrahydrofuran at room temperature. After it was confirmed that the reaction mixture became transparent, 0.83 g (5.86 mmol) of methyl iodide was added to the reaction mixture. The mixture was then refluxed for 2 hours. After cooling to room temperature, the reaction mixture was poured onto ice water followed by extraction three times with ethyl acetate. The combined extracts were washed with saturated sodium chloride solution. After drying over anhydrous magnesium sulfate, the solvent was distilled off under reduced pressure. The resulting residue was purified by silica gel column chromatography to give 0.46 g (76.5%) of methyl 1-methoxy-2-indolecarboxylate.
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0.12 g
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